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Compound of Interest

Compound Name: Safimaltib

Cat. No.: B8196047

Essential Safety and Handling Guide for
Safimaltib

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Safimaltib (JNJ-67856633), a potent and selective allosteric MALT1 protease inhibitor.
Adherence to these procedures is essential to ensure a safe laboratory environment and
maintain the integrity of your research.

Hazard Identification and Personal Protective
Equipment (PPE)

Safimaltib is classified as harmful if swallowed.[1] Appropriate PPE is mandatory to prevent
exposure during handling.

Recommended Personal Protective Equipment (PPE)
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Activity

Required PPE

Weighing and Aliquoting Powder

- Double Nitrile Gloves (ASTM D6978 rated)[2]
[31[4] - Impermeable Gown/Lab Coat[2][3][5] -
Safety Goggles/Face Shield[3][5] - N95
Respirator (if not handled in a containment

primary engineering control)[3][4]

Preparing Solutions

- Double Nitrile Gloves (ASTM D6978 rated)[2]
[3][4] - Impermeable Gown/Lab Coat[2][3][5] -
Safety Goggles/Face Shield[3][5]

Administering to Animals

- Nitrile Gloves[5] - Lab Coat[5]

Handling Waste

- Nitrile Gloves[5] - Impermeable Gown/Lab
Coat[2][3][5]

Chemical and Physical Properties

A summary of key quantitative data for Safimaltib is provided below for easy reference.

Property Value Source
Molecular Formula C20H11FsN50:2 [1]
Molecular Weight 467.32 g/mol [11061[7]
CAS Number 2230273-76-2 [6][8]
Appearance Solid Powder [9]
Purity >98% (HPLC) [9]

Storage and Stability

Proper storage is crucial to maintain the stability and efficacy of Safimaltib.
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Form Storage Temperature Stability
Powder -20°C 3years
4°C 2 years

In Solvent -80°C 6 months
-20°C 1 month

Source:[6][7][8]

Experimental Protocols: Solution Preparation

Detailed methodologies for preparing Safimaltib solutions for in vitro and in vivo studies are

outlined below.
In Vitro Solution Preparation (DMSO)
o Objective: To prepare a stock solution of Safimaltib in Dimethyl Sulfoxide (DMSO).
o Methodology:
o Equilibrate the Safimaltib vial to room temperature before opening.

o Add the appropriate volume of fresh, anhydrous DMSO to the vial to achieve the desired
concentration. For example, to create a 10 mM stock solution, add 0.2140 mL of DMSO to
1 mg of Safimaltib.[7]

o If necessary, use an ultrasonic bath to aid in dissolution.[7]
¢ Solubility in DMSO: = 100 mg/mL (213.99 mM)[7]
In Vivo Solution Preparation

o Objective: To prepare a formulation of Safimaltib suitable for administration in animal
models.

e Methodology (Example Formulation):
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o Prepare a stock solution of Safimaltib in DMSO (e.g., 10%).

o Sequentially add the following solvents, ensuring the solution is mixed thoroughly after
each addition:

» 40% PEG300
= 5% Tween-80
s 45% saline

o The final solution should be clear.

e Solubility in this formulation: =5 mg/mL (10.70 mM)[7]

Procedural Workflow for Handling Safimaltib

The following diagram illustrates the standard operational workflow for safely handling

Safimaltib in a laboratory setting.
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Caption: Standard operational workflow for handling Safimaltib.
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Disposal Plan

All waste materials contaminated with Safimaltib must be disposed of as hazardous chemical
waste.

¢ Solid Waste: Contaminated consumables such as pipette tips, tubes, and gloves should be
collected in a designated, sealed hazardous waste container.

o Liquid Waste: Unused solutions containing Safimaltib should be collected in a clearly
labeled, sealed hazardous waste container.

o Disposal Vendor: Follow your institution's established procedures for the pickup and disposal
of chemical waste by a certified vendor.

Emergency Protocols
In the event of an exposure or spill, immediate action is critical.

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention.

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[1]

e Spill:
o Evacuate the immediate area.
o Wear appropriate PPE, including a respirator if the spill involves powder.

o Cover the spill with an absorbent material.
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o Carefully collect the absorbed material into a sealed container for hazardous waste

disposal.

o Decontaminate the spill area with an appropriate cleaning agent.

Signaling Pathway of Safimaltib

Safimaltib is an inhibitor of the MALT1 protease, which is a key component of the CBM
signaling complex. Inhibition of MALT1 disrupts downstream signaling pathways, including NF-
KB.[1]
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Caption: Safimaltib's mechanism of action on the MALT1 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Safimaltib].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b819604 7#personal-protective-equipment-for-
handling-safimaltib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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